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Compound of Interest |

Compound Name: 2-Nitro-7-(pentyloxy)-1-benzofuran
CAS No.: 56897-27-9
Cat. No.: B15467560
Get Quote
. J

An In-depth Technical Guide to 5-(4-chlorobutyl)-1-cyclohexyl-1H-tetrazole (CAS No. 73963-42-
5)

Executive Summary

This guide provides a comprehensive technical overview of 5-(4-chlorobutyl)-1-cyclohexyl-1H-
tetrazole, registered under CAS number 73963-42-5. This compound is a pivotal intermediate
in the pharmaceutical industry, primarily serving as a key starting material for the synthesis of
Cilostazol, a potent phosphodiesterase 11l A (PDE3A) inhibitor.[1][2][3][4] However, its chemical
structure, which includes a primary alkyl chloride, also classifies it as a potential genotoxic
impurity (PGI), necessitating stringent control and analysis in final drug products.[5] This
document, intended for researchers, scientists, and drug development professionals, delves
into the compound's physicochemical properties, detailed safety and handling protocols,
common synthetic pathways, and validated analytical methodologies for its quantification. The
insights provided herein are designed to support safe and effective laboratory practices,
process optimization, and regulatory compliance.
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Compound Identification and Pharmaceutical
Significance

While the initial query referenced CAS 56897-27-9, the chemical name "5-(4-chlorobutyl)-1-
cyclohexyltetrazole" correctly corresponds to CAS No. 73963-42-5. This guide will focus
exclusively on the latter.

This molecule holds a dual identity in drug development. On one hand, it is an indispensable
building block for Cilostazol, a medication used to alleviate symptoms of intermittent
claudication by exerting antithrombotic, vasodilatory, and cardiotonic effects.[1][6][7] On the
other hand, its alkyl chloride moiety is a well-recognized structural alert for genotoxicity, making
it a critical process-related impurity that must be monitored and controlled to levels below the
established threshold of toxicological concern (TTC).[5][8]

Identifier Data

IUPAC Name 5-(4-chlorobutyl)-1-cyclohexyltetrazole[2][9]
CAS Number 73963-42-5[2][3][9][10][11][12]

Molecular Formula C11H19CIN4[2][3][9][10]

Molecular Weight 242.75 g/mol [1][2][9][10]

1-Cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole,

Synonyms . . .
Cilostazol impurity 3[2][6][12]

Physicochemical Properties

The physicochemical characteristics of 5-(4-chlorobutyl)-1-cyclohexyl-1H-tetrazole are
fundamental to its handling, reaction kinetics, and purification. Its solubility profile, for instance,
dictates the choice of solvents for both synthesis and subsequent removal from the final active
pharmaceutical ingredient (API).
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Property Value Source(s)
White to off-white solid or

Appearance _ [1][10][13]
crystalline powder.

Melting Point 49 -54 °C [1][10][13][14]

Boiling Point ~425 °C @ 760 mmHg [6][10]
Soluble in organic solvents

Solubility (e.g., ethanol, chloroform); [1]

limited solubility in water.

Density (Predicted)

1.29 £ 0.1 g/cm3

[6]

pKa (Predicted)

1.23+0.10

[1](6]

Safety Profile and Handling Protocols

Given its hazardous classifications, adherence to strict safety protocols is mandatory when

working with this compound.

Safety Data Sheet Summary

Category

Information

GHS Pictograms

GHSO02 (Flame), GHS07 (Exclamation Mark)

Signal Word

Warning[12][14]

Hazard Statements

H228: Flammable solid.[9][12][14]H315: Causes
skin irritation.[9][12][14]H319: Causes serious
eye irritation.[9][12][14]

Key Precautionary Statements

P210: Keep away from heat, hot surfaces,
sparks, open flames, and other ignition sources.
No smoking.[12][14]P240: Ground and bond
container and receiving equipment.[12]
[14]P264: Wash skin thoroughly after handling.
[12]P280: Wear protective gloves/protective
clothing/eye protection/face protection.[12][14]
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Hazard Analysis

The primary hazards are its flammability as a solid and its irritant effects on skin and eyes.[12]
[14] The risk of dust formation is a key concern, as this can lead to explosive mixtures in the air
and increase the likelihood of inhalation and contact.[10][15]

Recommended Laboratory Handling Protocol

e Engineering Controls: All manipulations should be performed in a well-ventilated laboratory,
preferably within a certified chemical fume hood.[10]

o Personal Protective Equipment (PPE): Wear chemical-impermeable gloves (e.qg., nitrile),
tightly fitting safety goggles, and a flame-retardant lab coat.[10]

« Ignition Source Control: Ensure the work area is free of open flames, sparks, and hot
surfaces. Use non-sparking tools for transfers.[10][12] All equipment should be properly
grounded and bonded to prevent static discharge.[14][15]

» Dispensing: When handling the powder, avoid creating dust. Use techniques that minimize
aerosolization.

o Waste Disposal: Dispose of waste material in suitable, closed containers, adhering to local,
state, and federal regulations for hazardous chemical waste.[10]

Storage and Stability

For optimal stability, the compound should be stored in a tightly sealed container in a dry, cool,
and dark place.[14][16] Recommended storage temperatures range from 2-8°C to <15°C.[6]
[14]

First-Aid Measures

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[10]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. Consult a doctor if irritation persists.[10]
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o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[10]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison
Control Center immediately.[10]

Synthesis and Manufacturing Insights

The most prevalent synthetic route involves a two-stage process starting from a precursor
amide. This method is efficient and scalable for industrial production.

Common Synthetic Pathway

The synthesis begins with the conversion of N-(5-chloropentanoyl)cyclohexylamine into an
imidoyl chloride intermediate using a chlorinating agent like phosphorus pentachloride. This
activated intermediate is not isolated but is reacted in situ with an azide source, such as
trimethylsilyl azide or hydrazoic acid, which undergoes a cyclization reaction to form the stable
tetrazole ring.[1][17]
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Starting Material Stage 1: Activation Stage 2: Cyclization

+ PCI5 + Trimethylsilyl azide
N-(5-chloropentanoyl) in Toluene, 20°C, 3h Imidoyl Chloride 20°C, 16h 5-(4-chlorobutyl)-1-
cyclohexylamine (Intermediate) cyclohexyl-1H-tetrazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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